![molecular formula C27H24N4O2S2 B2703787 2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-mesitylacetamide CAS No. 1223786-22-8](/img/structure/B2703787.png)
2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-mesitylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((3-benzyl-4-oxo-3,4-dihydropyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-mesitylacetamide” is a complex organic molecule. It has a molecular formula of C24H17ClN4O2S2, an average mass of 493.000 Da, and a mono-isotopic mass of 492.048157 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The structure includes a pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-2-yl group, a benzyl group, and a mesitylacetamide group .Scientific Research Applications
Synthesis and Evaluation as Dual Inhibitors
This compound is involved in the synthesis of antitumor agents that target both human dihydrofolate reductase (DHFR) and thymidylate synthase (TS). For instance, derivatives synthesized from related chemical structures have shown potent inhibitory activity against these enzymes, highlighting their potential in cancer treatment. These compounds have been evaluated for their effectiveness in inhibiting the growth of human tumor cell lines, demonstrating significant antitumor activity at nanomolar concentrations (Gangjee, Lin, Kisliuk, & McGuire, 2005; Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).
Antimicrobial and Anti-inflammatory Activities
Compounds synthesized from this chemical structure have been explored for their antimicrobial activities, with some showing promising results against various bacteria and fungi. This indicates potential applications in addressing infectious diseases (Ashalatha, Narayana, Vijaya Raj, & Suchetha Kumari, 2007).
Antiprotozoal Effects
Additionally, derivatives of this compound have exhibited antiprotozoal effects, particularly against Trichinella spiralis and Lamblia muris, suggesting potential use in treating parasitic infections (Mavrova, Vuchev, Anichina, & Vassilev, 2010).
Novel Synthetic Approaches
Research has also focused on developing novel synthetic strategies for producing derivatives of this compound, aiming to explore and enhance their biological activities further. These approaches include one-pot multistep cascade reactions and other efficient synthetic methods, which are crucial for the rapid development of novel therapeutic agents (Pokhodylo, Shyyka, Matiychuk, & Obushak, 2015).
Future Directions
properties
IUPAC Name |
2-[(5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O2S2/c1-16-12-17(2)22(18(3)13-16)29-21(32)15-34-27-30-23-20-10-7-11-28-25(20)35-24(23)26(33)31(27)14-19-8-5-4-6-9-19/h4-13H,14-15H2,1-3H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAHCOSFAHXYJTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-mesitylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.